2-(3'-Iodo-4'-aminophenyl)-6-hydroxybenzothiazole

• Molecular Formula: C13H9IN2OS
• Molecular Weight: 368.19 g/mol
• IUPAC Name: 2-(4-amino-3-iodophenyl)-1,3-benzothiazol-6-ol
• InChI: InChI=1S/C13H9IN2OS/c14-9-5-7(1-3-10(9)15)13-16-11-4-2-8(17)6-12(11)18-13/h1-6,17H,15H2
• InChI Key: KZMMPMKDMZFWGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC3=C(S2)C=C(C=C3)O)I)N
• synonyms: 2-(3'-iodo-4'-aminophenyl)-6-hydroxybenzothiazole

Description

2-(3'-Iodo-4'-aminophenyl)-6-hydroxybenzothiazole, also known as 2-(3'-Iodo-4'-aminophenyl)-6-hydroxybenzothiazole, is a useful research compound. Its molecular formula is C13H9IN2OS and its molecular weight is 368.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(4′-Amino-3′-iodophenyl)-6-methoxy benzothiazole (5) (8.0 mg, 0.02 mmol) in CH2Cl2 (2.0 mL) was injected 1 M BBr3 solution in CH2Cl2 (0.20 ml, 0.20 mmol) under N2 atmosphere. The reaction mixture was stirred at room temperature for 18 hrs. After the reaction was quenched with water, the mixture was neutralized with NaHCO3. The aqueous layer was extracted with ethyl acetate (3×3 mL). The organic layers were combined and dried over MgSO4. The solvent was then evaporated under reduced pressure and the residue was purified by preparative TLC (Hexanes:ethyl acetate=7:3) to give 2-(3′-iodo-4′-aminophenyl)-6-hydroxybenzothiazole (4.5 mg, 58%) as a brown solid. 1HNMR (300 MHz, acetone-d6) δ (ppm): 8.69 (s, 1H), 8.34 (d, J=2.0 Hz, 1H), 7.77 (dd, J1=2.0 Hz, J2=8.4 Hz, 1H), 7.76 (d, J=8.8 Hz, 1H), 7.40 (d, J=2.4 Hz, 1H), 7.02 (dd, J1=2.5 Hz, J2=8.8 Hz, 1H), 6.94 (d, J=8.5 Hz, 1H), 5.47 (br., 2H). HRMS m/z 367.9483 (M+calcd for C13H9N2OSI 367.9480).